Cas no 70254-45-4 (6-methyl-2,4-Pyridinediol)

• Product Name: 6-methyl-2,4-Pyridinediol
• CAS No: 70254-45-4
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD01860849
• CID: 889590
• PubChem ID: 54691419
• Update Time: 2025-10-29

6-methyl-2,4-Pyridinediol Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,4-Pyridinediol
• 2,4-DIHYDROXY-6-METHYLPYRIDINE
• 2,4-Pyridinediol,6-methyl-(9CI)
• 6-Methylpyridine-2,4-diol
• 2-Picoline-4,6-diol
• AKOS002212934
• 4-hydroxy-6-methylpyridin-2(1H)-one
• 3749-51-7
• CL0011
• 2,4-DIHYDROXY-6-METHYL-PYRIDINE
• AKOS025395597
• 4-hydroxy-6-methyl-pyridin-2(1H)-one
• HMS1657J08
• 4-Hydroxy-6-methyl-1H-pyridin-2-one
• AM803806
• 2-Hydroxy-6-methylpyridin-4(1H)-one
• MS-3580
• CS-0163138
• 4-Hydroxy-6-methyl-2(1H)-pyridinone
• SCHEMBL502316
• 2-hydroxy-6-methyl-1H-pyridin-4-one
• 158152-94-4
• 2(3H)-PYRIDINONE,4-HYDROXY-6-METHYL-(9CI)
• MFCD01860849
• D4361
• PS-3153
• 4-HYDROXY-6-METHYL-2-PYRIDINONE
• SB52303
• A19748
• 4-Hydroxy-6-methyl-2-pyridone
• SY012697
• 1172846-85-3
• 4-Hydroxy-6-methyl-2(1H)-pyridinone #
• FT-0646160
• AC-23147
• 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine
• AB-337/25021037
• EN300-95980
• O11614
• DTXSID20958594
• FT-0743153
• 70254-45-4
• 4-hydroxy-6-methyl-2(1h)-pyridone
• MFCD00275629
• 2 pound not4-Dihydroxy-6-methylpyridine
• 4,6-Dihydroxy-2-picoline
• 2-hydroxy-6-methyl-1,4-dihydropyridin-4-one
• J-518920
• AKOS015856442
• 2(1H)-Pyridinone, 4-hydroxy-6-methyl-
• 4-Hydroxy-6-Methyl-1,2-Dihydropyridin-2-One
• 70254-46-5
• 2(1H)-Pyridone, 4-hydroxy-6-methyl-
• CS-W002835
• 4-Hydroxy-6-methylpyridin-2(3H)-one
• DA-17176
• STK328589
• DB-114012
• DB-184932
• 4(1H)-PYRIDINONE, 2-HYDROXY-6-METHYL-
• DB-081206
• DB-272003

• MDL： MFCD01860849
• Inchi： 1S/C6H7NO2/c1-4-2-5(8)3-6(9)7-4/h2-3H,1H3,(H2,7,8,9)
• InChI Key： WKGSLYHMRQRARV-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C)=C1)=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 6-methyl-2,4-Pyridinediol

Introduction to 6-methyl-2,4-Pyridinediol (CAS No. 70254-45-4)

6-methyl-2,4-pyridinediol (CAS No. 70254-45-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-methylpyridine-2,4-diol, is characterized by its unique pyridine ring structure with hydroxyl groups at the 2 and 4 positions and a methyl group at the 6 position. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 6-methyl-2,4-pyridinediol can be represented as C₇H₈N₂O₂. Its molecular weight is approximately 152.15 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various experimental setups and formulations.

In recent years, 6-methyl-2,4-pyridinediol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs. The pyridine ring with hydroxyl groups provides a platform for the introduction of various substituents, which can modulate the compound's biological activity. For instance, studies have shown that derivatives of 6-methyl-2,4-pyridinediol exhibit promising anti-inflammatory and anti-cancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 6-methyl-2,4-pyridinediol. The researchers found that certain derivatives of this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 6-methyl-2,4-pyridinediol could be a potential lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-methyl-2,4-pyridinediol has also shown promise in cancer research. A study published in Cancer Research in 2020 reported that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers identified specific structural modifications that enhanced the compound's ability to induce apoptosis in cancer cells while minimizing toxicity to normal cells. These findings highlight the potential of 6-methyl-2,4-pyridinediol as a scaffold for developing targeted cancer therapies.

The synthetic accessibility of 6-methyl-2,4-pyridinediol is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound and its derivatives. One such method involves the condensation of 3-methylpyridine with glycolic acid followed by cyclization and dehydrogenation steps. This synthetic pathway allows for the facile introduction of various functional groups, enabling researchers to explore a wide range of structural variations.

Beyond its therapeutic applications, 6-methyl-2,4-pyridinediol has also found use in analytical chemistry and materials science. In analytical chemistry, it serves as a chelating agent for metal ions due to its ability to form stable complexes with transition metals. This property makes it useful in various analytical techniques such as atomic absorption spectroscopy (AAS) and inorganic separations.

In materials science, 6-methyl-2,4-pyridinediol has been explored as a ligand for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials with high surface areas that have applications in gas storage, catalysis, and drug delivery. The unique structure of 6-methyl-2,4-pyridinediol, with its multiple binding sites, makes it an attractive ligand for constructing MOFs with tailored properties.

The safety profile of 6-methyl-2,4-pyridinediol is an important consideration for its use in pharmaceutical and other applications. While it is generally considered safe when handled properly, standard laboratory safety protocols should be followed to minimize exposure risks. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 6-methyl-2,4-pyridinediol (CAS No. 70254-45-4) is a multifaceted compound with significant potential in various fields including medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further exploration and development. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.